Cas no 1806756-76-2 (Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806756-76-2
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4843080
• Update Time: 2025-06-08

Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H10F6N2O3/c1-21-9(20)2-6-5(4-18)7(22-11(15,16)17)3-8(19-6)10(12,13)14/h3H,2,4,18H2,1H3
• InChI Key： FCWLUWWOYBHQCR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CN)C(CC(=O)OC)=N1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806756-76-2)

The compound Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806756-76-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for the synthesis of novel bioactive compounds, given its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate has surged due to their versatility in pharmaceutical development. The incorporation of fluorine atoms into organic molecules often enhances their binding affinity to biological targets, making them invaluable in the design of next-generation therapeutics. This compound, with its aminomethyl and acetate functionalities, serves as a key intermediate in the synthesis of potential enzyme inhibitors and receptor modulators, addressing critical challenges in diseases such as cancer and neurodegenerative disorders.

From an agrochemical perspective, Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate is being explored for its efficacy in pest control and crop enhancement. The trifluoromethoxy group, in particular, is known to improve the bioavailability and environmental stability of agrochemicals, aligning with the growing emphasis on sustainable farming practices. As global food security concerns rise, the development of high-performance, low-toxicity compounds like this one is becoming increasingly vital.

The synthesis and characterization of Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is crucial for its application in high-stakes industries. Furthermore, the compound's CAS No. 1806756-76-2 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory frameworks.

In the context of current trends, the scientific community is actively investigating the role of fluorinated compounds in addressing emerging health and environmental challenges. Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate exemplifies this trend, offering a promising avenue for innovation. Its potential applications in personalized medicine and precision agriculture are particularly relevant, as these fields prioritize tailored solutions for complex problems.

As research progresses, the compound's mechanism of action and optimization strategies are expected to become clearer, paving the way for its broader adoption. Whether in the lab or the field, Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate stands as a testament to the power of modern chemical synthesis in driving scientific and industrial advancements.